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Abstract

4,4"-Dibromo-p-terphenyl is a halogenated aromatic compound of significant interest in
materials science and supramolecular chemistry. Its rigid, linear structure and terminal bromine
atoms make it a valuable building block for the synthesis of conjugated polymers, liquid
crystals, and other functional organic materials. This technical guide provides a summary of the
available data on 4,4"-Dibromo-p-terphenyl, with a focus on its synthesis and physical
properties. Despite extensive searches of crystallographic databases and the scientific
literature, detailed single-crystal X-ray diffraction data, including unit cell parameters, space
group, and atomic coordinates, for 4,4"-Dibromo-p-terphenyl is not publicly available at this
time. This document outlines the known information and presents a general experimental
workflow for the determination of a crystal structure.

Introduction

4,4"-Dibromo-p-terphenyl, with the chemical formula C1sH12Brz, is a derivative of p-terphenyl
where bromine atoms are substituted at the para positions of the terminal phenyl rings. This
substitution pattern imparts specific electronic and steric properties that influence its molecular
packing and intermolecular interactions. The presence of the bromine atoms introduces the
potential for halogen bonding, a directional non-covalent interaction that can be exploited in
crystal engineering. Understanding the precise three-dimensional arrangement of molecules in
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the solid state is crucial for predicting and controlling the properties of materials derived from
this compound.

Physicochemical Properties

A summary of the key physicochemical properties of 4,4"-Dibromo-p-terphenyl is presented
in the table below.

Property Value

Molecular Formula CisH12Br2

Molecular Weight 388.10 g/mol

Appearance White to off-white solid

Melting Point 307-313 °C

CAS Number 17788-94-2
Synthesis

The synthesis of 4,4"-Dibromo-p-terphenyl is typically achieved through the electrophilic
bromination of p-terphenyl. The general reaction involves treating p-terphenyl with a
brominating agent, often in the presence of a catalyst.

Experimental Protocol: Synthesis of 4,4"-Dibromo-p-
terphenyl

Materials:

e p-Terphenyl

e Bromine (Brz2)

e Anhydrous Iron(lll) bromide (FeBrs) - catalyst

e Dichloromethane (CH2Cl2) - solvent
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Sodium bisulfite (NaHSOs3) solution
Sodium bicarbonate (NaHCOs) solution
Anhydrous magnesium sulfate (MgSQOa)

Ethanol

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve p-
terphenyl in dichloromethane.

Add a catalytic amount of anhydrous iron(lll) bromide to the solution.

Slowly add a solution of bromine in dichloromethane to the reaction mixture at room
temperature. The addition is typically done dropwise to control the reaction rate.

After the addition is complete, heat the mixture to reflux and maintain for several hours until
the reaction is complete (monitored by TLC).

Cool the reaction mixture to room temperature and quench the excess bromine by adding a
saturated solution of sodium bisulfite.

Separate the organic layer and wash it sequentially with a saturated solution of sodium
bicarbonate and water.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.

The crude product is then purified by recrystallization from a suitable solvent, such as
ethanol, to yield 4,4"-Dibromo-p-terphenyl as a crystalline solid.

Crystal Structure Determination: A General
Workflow
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While the specific crystal structure of 4,4"-Dibromo-p-terphenyl is not currently available in
public databases, the following diagram illustrates the typical experimental workflow for
determining the crystal structure of a small organic molecule using single-crystal X-ray
diffraction.
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Caption: Experimental workflow for crystal structure determination.

© 2025 BenchChem. All rights reserved.

5/6

Tech Support


https://www.benchchem.com/product/b092568?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

4,4"-Dibromo-p-terphenyl is a key building block in the development of advanced organic
materials. While its synthesis and basic physical properties are documented, a detailed
understanding of its solid-state packing and intermolecular interactions is hampered by the
current lack of a publicly available single-crystal structure. The determination of its crystal
structure through the experimental workflow outlined above would be a valuable contribution to
the field, enabling a more rational design of materials with tailored properties based on this
versatile molecule. Researchers in possession of high-quality single crystals are encouraged to
perform this analysis and deposit the resulting data in a public repository such as the
Cambridge Crystallographic Data Centre (CCDC).

« To cite this document: BenchChem. [Crystal Structure of 4,4"-Dibromo-p-terphenyl: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092568#crystal-structure-of-4-4-dibromo-p-terphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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